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Compound of Interest

Compound Name: MP470 hydrochloride

Cat. No.: B10800936

Get Quote

Executive Summary
MP470 (Amuvatinib) is a multi-targeted tyrosine kinase inhibitor (c-Kit, PDGFRα, Flt3) with

significant potential in solid tumor oncology.[1] However, its clinical and preclinical utility is

frequently bottlenecked by Class II/IV BCS characteristics: low aqueous solubility and variable

oral bioavailability.

This guide rejects the "one-size-fits-all" approach. Instead, we define "optimal" based on the

experimental endpoint:

Maximum Exposure (PK/PD Studies): A Lipid-Based Self-Emulsifying Drug Delivery System

(SEDDS) or PEG-based co-solvent system to overcome solubility limits.

Chronic Tolerability (Efficacy Studies): A stabilized aqueous suspension to minimize vehicle-

induced toxicity during multi-week dosing.

Physicochemical Profile & Formulation Strategy
Understanding the molecule is the first step to dissolving it.
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Property Characteristic
Implication for
Formulation

Compound Name MP470 (Amuvatinib)

Molecular Weight ~447.5 g/mol
Moderate size, membrane

permeable.

Solubility (Water) < 1 µg/mL (Insoluble)
Requires surfactants or non-

aqueous solvents.

Solubility (DMSO) > 10 mg/mL
Good for stock, but DMSO is

toxic >10% v/v chronic.

pKa Basic (Piperazine moiety)

Solubility improves slightly at

lower pH (stomach), but

precipitates in intestine.

LogP ~3.5 - 4.0

Highly lipophilic; ideal

candidate for lipid-based

vehicles.

Decision Logic: Selecting the Vehicle
The following decision tree illustrates the selection process based on study duration and

required exposure levels.
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Experimental Goal

Study Type?

Acute / Single Dose
(PK, MTD, Signaling)

Chronic / Multi-Dose
(Efficacy, Toxicology)

Bioavailability Priority?

High Exposure Needed

Formulation B:
Lipid-Based SEDDS

(Capryol/Transcutol/Cremophor)

Refractory Tumors
Formulation C:

Aqueous Suspension
(0.5% CMC / 0.25% Tween 80)

Standard Efficacy

Formulation A:
Co-Solvent System

(PEG400/Labrasol or DMSO/PEG)

Standard PK Max Absorption

Click to download full resolution via product page

Figure 1: Decision matrix for MP470 vehicle selection. Use SEDDS for maximum exposure;

use Suspension for tolerability.

Detailed Protocols
Formulation A: The "High-Exposure" Lipid System
(SEDDS)
Best For: Pharmacokinetic (PK) profiling, maximizing

, and studies where bioavailability is the limiting factor. Mechanism: The lipid/surfactant mix
maintains the drug in a solubilized state in the gut, bypassing the dissolution energy barrier.

Reagents:
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Oil Phase: Capryol™ 90 (Propylene glycol monocaprylate)

Surfactant: Cremophor® EL (Kolliphor EL) or Tween 80

Co-Surfactant: Transcutol® HP (Diethylene glycol monoethyl ether)

Protocol:

Preparation of Vehicle Mix (Stock):

Combine Capryol 90, Cremophor EL, and Transcutol HP in a weight ratio of 40:40:20.

Example: Weigh 4g Capryol, 4g Cremophor, 2g Transcutol into a glass vial.

Vortex for 2 minutes and centrifuge at 2000g to remove bubbles. This is the "Blank

SEDDS".

Drug Incorporation:

Weigh the required amount of MP470 (e.g., for a 10 mg/kg dose at 5 mL/kg volume = 2

mg/mL concentration).

Add MP470 powder directly to the Blank SEDDS.

Solubilization:

Magnetic stir at 37°C - 45°C for 30–60 minutes.

Critical Check: The solution must be optically clear (amber/yellow). If particles persist,

sonicate for 10 minutes (bath sonicator, not probe).

Administration:

Dose via oral gavage.[2][3] Upon contact with gastric fluids, this will spontaneously

emulsify into fine droplets.

Formulation B: The "Standard" Co-Solvent Solution
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Best For: Short-term studies (1-5 days) where lipid reagents are unavailable. Composition: 5%

DMSO / 45% PEG400 / 50% Water (or Saline).

Protocol:

Dissolve MP470 stock in 100% DMSO (Concentration = 20x final target).

Add PEG400 slowly while vortexing. The solution should remain clear.

Add Water/Saline dropwise while vortexing.

Warning: Rapid addition of water may cause MP470 to "crash out" (precipitate). If

cloudiness occurs, the formulation has failed and will result in erratic PK.

Formulation C: The "Chronic" Suspension
Best For: Efficacy studies (>14 days). High tolerability, lower bioavailability than SEDDS but

sufficient for therapeutic dosing (50–100 mg/kg).

Reagents:

CMC: Carboxymethyl cellulose sodium (medium viscosity).

Tween 80: Polysorbate 80.[4][5]

Water: Sterile, deionized.

Protocol:

Vehicle Prep:

Heat 100 mL water to 60°C.

Slowly sprinkle 0.5 g CMC while stirring rapidly (prevent clumping).

Add 0.25 mL (approx 0.25 g) Tween 80.

Stir overnight at room temperature to fully hydrate. Filter (0.22 µm) if sterility is required.
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Drug Suspension:

Weigh MP470 powder.

Micronization (Optional but Recommended): Mortar and pestle the powder to break

aggregates.

Add a small volume of the vehicle to create a smooth paste (wetting).

Gradually add the remaining vehicle while mixing.

Homogenization:

Sonicate for 15 minutes before every dosing session. Suspensions settle.

Quality Control & Troubleshooting
Every formulation must be validated before animal administration.

Issue Observation Root Cause Corrective Action

Precipitation

White

flakes/cloudiness in

Formulations A or B.

Water added too fast;

Drug concentration >

solubility limit.

Re-make. Add water

slower. Reduce dose

volume (increase

concentration) only if

solubility permits.

Gelling

Suspension

(Formulation C) is too

thick to gavage.

CMC grade too high

viscosity or incorrect

concentration.

Use "Low Viscosity"

CMC or reduce to

0.1% CMC.

Toxicity

Mice show

lethargy/weight loss in

Vehicle Control group.

DMSO intolerance or

PEG load too high.

Switch to Formulation

C (Suspension). Limit

DMSO < 5%.[6]

Workflow Visualization: Preparation Steps
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SEDDS Preparation (Optimal)

Mix Oil/Surf/Co-Surf
(40:40:20) Add MP470 Powder Heat (40°C) & Stir

until Clear
QC: Visual Check
(Must be Clear)

Click to download full resolution via product page

Figure 2: Workflow for preparing the Lipid-Based (SEDDS) formulation.
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Disclaimer:These protocols are for research purposes only. Dose-ranging studies (MTD) should

always precede efficacy studies when changing vehicles, as increased bioavailability can

increase toxicity.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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